3-(4-oxoquinazolin-3(4H)-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(4-oxoquinazolin-3-yl)-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]propanamide
• InChI: InChI=1S/C21H18N4O2S/c26-19(7-10-25-14-24-18-6-2-1-5-17(18)21(25)27)23-12-15-4-3-9-22-20(15)16-8-11-28-13-16/h1-6,8-9,11,13-14H,7,10,12H2,(H,23,26)
• InChI Key: OLJLDSAIGAEHOW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCC(=O)NCC3=C(N=CC=C3)C4=CSC=C4
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

3-(4-oxoquinazolin-3(4H)-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H18N4O2S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation of ARTD3 Inhibitors

Lindgren et al. (2013) explored the chemical synthesis and biochemical evaluation of inhibitors targeting the human ADP-ribosyltransferase ARTD3/PARP3. They found that stereochemistry significantly influences selectivity and potency, and identified two selective inhibitors of ARTD3 through a combination of synthetic organic chemistry and structure-based design (Lindgren et al., 2013).

Luminescent Lanthanide Ion Complexes

De Bettencourt-Dias et al. (2007) reported on a thiophene-derivatized pybox and its highly luminescent lanthanide ion complexes. The complex with Eu(III) triflate and its Tb(III) analogue demonstrated significant luminescence in solid state and in solution, with high quantum yields, showing potential applications in materials science (De Bettencourt-Dias et al., 2007).

Anti-inflammatory and Analgesic Agents

Farag et al. (2012) synthesized novel 4(3H)-quinazolinone derivatives and evaluated them for potential anti-inflammatory and analgesic activity. This research contributes to the development of new therapeutic agents based on quinazolinone derivatives (Farag et al., 2012).

Antitumor Activity of Quinazolinone Analogues

Al-Suwaidan et al. (2016) designed and synthesized a series of 3-benzyl-substituted-4(3H)-quinazolinones to evaluate their in vitro antitumor activity. They identified compounds with significant broad spectrum antitumor activity, providing insights into the development of new anticancer drugs (Al-Suwaidan et al., 2016).